Cas no 2172133-30-9 (tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate
• CAS No: 2172133-30-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5803999
• PubChem ID: 165814550
• Update Time: 2025-07-17

tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate
• 2172133-30-9
• EN300-1456240

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)12-9-16-8-11(12)10-5-4-6-15-7-10/h4-7,11-12,16H,8-9H2,1-3H3
• InChI Key： QHEYPYKRFOLBLU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate

Introduction to Tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate (CAS No. 2172133-30-9)

Tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate, identified by the chemical compound code CAS No. 2172133-30-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic structures, featuring a pyrrolidine core appended with a tert-butyl ester group and a pyridine substituent at the fourth position. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate combines the versatility of the pyrrolidine ring, which is widely recognized for its role in bioactive molecules, with the electron-withdrawing and bioisosteric effects of the pyridine moiety. The tert-butyl ester group not only enhances solubility and stability but also provides a site for further derivatization, enabling the synthesis of more complex analogs. These features make it an attractive candidate for exploring new pharmacophores in drug discovery.

In recent years, there has been growing interest in leveraging such multifunctional scaffolds to develop treatments for neurological disorders, infectious diseases, and cancer. The pyridine component, in particular, has been extensively studied for its ability to modulate receptor activity and enzyme inhibition. For instance, derivatives of pyridine have shown promise in targeting neurotransmitter receptors, which are critical in conditions such as Alzheimer's disease and Parkinson's disease. The presence of this group in tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate suggests potential applications in modulating central nervous system (CNS) pathways.

Moreover, the pyrrolidine ring is a common structural element in many biologically active compounds, including antiviral and anticancer agents. Its ability to adopt multiple conformations allows for favorable interactions with biological targets, such as enzymes and receptors. The tert-butyl ester group further contributes to the compound's pharmacological profile by influencing its metabolic stability and bioavailability. These combined attributes position tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate as a promising intermediate for medicinal chemistry campaigns.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate for biological activity. Molecular docking studies have identified potential binding interactions with various therapeutic targets, including kinases and G protein-coupled receptors (GPCRs). These virtual screening approaches have accelerated the discovery process by prioritizing compounds with high predicted affinity and selectivity. Such methodologies are increasingly integral to modern drug development pipelines.

The synthesis of tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the pyrrolidine core, followed by functionalization with the pyridine substituent and esterification at the third position of the ring. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making it feasible to produce complex derivatives on a larger scale.

In addition to its pharmaceutical applications, tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate has shown potential in materials science research. Its unique structural features make it suitable for designing functional materials with tailored properties. For example, derivatives of this compound have been explored as ligands in coordination chemistry, where they serve as effective chelating agents for metal ions. These applications highlight the broad utility of heterocyclic compounds beyond traditional drug discovery.

The development of novel therapeutic agents often relies on understanding the structure-activity relationships (SAR) of lead compounds like tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate. By systematically modifying its functional groups and studying the resulting changes in biological activity, researchers can optimize potency and selectivity. This iterative process is essential for translating preclinical findings into viable clinical candidates. The flexibility offered by this compound's scaffold allows for extensive SAR studies across multiple therapeutic areas.

Future directions in research may explore novel synthetic routes to enhance the accessibility of tert-butyl 4-(pyridin-3-yl)pyrrolidine-3-carboxylate and its derivatives. Biocatalytic approaches, such as enzymatic esterification or ligase-mediated ligation, could offer greener alternatives to traditional synthetic methods while improving scalability. Additionally, exploring its applications in precision medicine—where therapies are tailored to individual patient profiles—could unlock new treatment modalities.

The interdisciplinary nature of modern chemical biology underscores the importance of compounds like tert-butyl 4-(pyridin-3-lyl)pyrrolidine -carboxy l ate (CAS No .217213 -30 -9) . By integrating insights from organic chemistry , medicinal chemistry , biochemistry , and computational science , researchers can accelerate the discovery and development of next-generation therapeutics . This holistic approach is critical for addressing complex diseases that require innovative solutions.